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Trinexapac-ethyl: A Meta-analytic Comparison of
its Impact on Grain Yield
For researchers, scientists, and drug development professionals, this guide provides a

comprehensive meta-analytic comparison of Trinexapac-ethyl's effect on grain yield. It

objectively evaluates its performance against other plant growth regulators, supported by

experimental data, detailed methodologies, and visual representations of its mechanism of

action.

Trinexapac-ethyl is a widely used plant growth regulator that has demonstrated efficacy in

increasing grain yield in various cereal crops.[1][2][3] Its primary mode of action is the inhibition

of the biosynthesis of gibberellins, a class of hormones responsible for stem elongation.[4][5]

By reducing plant height, Trinexapac-ethyl mitigates the risk of lodging—the bending over of

stems—which can significantly hamper harvesting and reduce grain quality and yield. This

guide synthesizes findings from multiple studies to provide a clear comparison of Trinexapac-
ethyl with other plant growth regulators and to elucidate its effect on grain yield under different

experimental conditions.

Comparative Analysis of Grain Yield
The application of Trinexapac-ethyl has been shown to influence grain yield, although the

extent of this effect can vary depending on the crop, application rate, timing, and environmental

conditions. The following table summarizes quantitative data from several studies, comparing

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b166841?utm_src=pdf-interest
https://www.benchchem.com/product/b166841?utm_src=pdf-body
https://www.benchchem.com/product/b166841?utm_src=pdf-body
https://www.plantprotection.pl/pdf-90871-25251?filename=25251.pdf
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20230123088
https://www.agronomyaustraliaproceedings.org/images/sampledata/2015_Conference/pdf/agronomy2015final00220.pdf
https://www.jkip.kit.edu/botzell/downloads/intern_Rademacher_2000.pdf
https://en.wikipedia.org/wiki/Gibberellin
https://www.benchchem.com/product/b166841?utm_src=pdf-body
https://www.benchchem.com/product/b166841?utm_src=pdf-body
https://www.benchchem.com/product/b166841?utm_src=pdf-body
https://www.benchchem.com/product/b166841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the grain yield in crops treated with Trinexapac-ethyl against untreated controls and other

plant growth regulators such as chlormequat chloride and prohexadione-calcium.
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Crop
Plant
Growth
Regulator

Applicati
on Rate
(g a.i./ha)

Applicati
on Timing

Grain
Yield
(t/ha)

%
Change
from
Control

Referenc
e

Winter

Wheat

Trinexapac

-ethyl
75

2nd node

stage
- +8.0%

Matysiak,

2006

Trinexapac

-ethyl
125

2nd node

stage
- +8.5%

Matysiak,

2006

Trinexapac

-ethyl +

Chlormequ

at chloride

50 + 675
2nd node

stage
- +8.5%

Matysiak,

2006

Control 0 - - 0%
Matysiak,

2006

Winter

Wheat

Trinexapac

-ethyl
-

Early stem

elongation
- Increased

Merry et

al., 2015

Chlormequ

at chloride
- Mid tillering - +7.5%

Merry et

al., 2015

Chlormequ

at chloride
-

Early stem

elongation
- +4.1%

Merry et

al., 2015

Control 0 - - 0%
Merry et

al., 2015

Lodging-

sensitive

Wheat

Trinexapac

-ethyl
- -

4.8 (avg. of

all

regulators)

~+50%
de Souza

et al., 2017

Prohexadio

ne-calcium
- -

4.8 (avg. of

all

regulators)

~+50%
de Souza

et al., 2017

Ethephon - -

4.8 (avg. of

all

regulators)

~+50%
de Souza

et al., 2017
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Chlormequ

at chloride
- -

4.8 (avg. of

all

regulators)

~+50%
de Souza

et al., 2017

Control 0 - 3.1 0%
de Souza

et al., 2017

White Oat
Trinexapac

-ethyl
100

1st node

visible &

2nd

noticeable

Increased -
Nornberg

et al., 2021

Trinexapac

-ethyl
150

1st node

visible &

2nd

noticeable

Increased -
Nornberg

et al., 2021

Trinexapac

-ethyl
100

2nd node

visible &

3rd

noticeable

Increased -
Nornberg

et al., 2021

Trinexapac

-ethyl
150

2nd node

visible &

3rd

noticeable

Increased -
Nornberg

et al., 2021

Control 0 - - 0%
Nornberg

et al., 2021

Experimental Protocols
To ensure the reproducibility and validity of the findings, it is crucial to understand the

methodologies employed in the cited studies. Below are summaries of the experimental

protocols from key research.

Study: Matysiak, 2006

Crop: Winter wheat (cv. Korweta)
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Experimental Design: Randomized complete block design with four replications.

Treatments:

Trinexapac-ethyl at 75 g a.i./ha

Trinexapac-ethyl at 125 g a.i./ha

Trinexapac-ethyl (50 g a.i./ha) + Chlormequat chloride (675 g a.i./ha)

Untreated control

Application Timing: 2nd node stage (BBCH 32).

Data Collection: Plant height, internode length, chlorophyll content, and yield components.

Study: de Souza et al., 2017

Crop: Lodging-sensitive wheat (cv. TBIO-Pioneiro)

Experimental Design: Randomized complete block design with nine replicates.

Treatments:

Trinexapac-ethyl

Ethephon

Prohexadione-calcium

Chlormequat chloride

Untreated control

(Rates were based on manufacturer's recommendations for other crops)

Data Collection: Plant height, lodging percentage, thousand-grain weight, and grain yield.

Study: Nornberg et al., 2021
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Crop: White oat (cvs. IPR Artemis and URS Corona)

Experimental Design: Randomized block design with a 4 x 3 factorial arrangement and four

replications.

Treatments:

Trinexapac-ethyl doses: 0, 50, 100, and 150 g a.i./ha

Application timings:

T1: First node noticeable

T2: First node visible and second node noticeable

T3: Second node visible and third node noticeable

Data Collection: Plant height, lodging percentage, panicles per square meter, and grain yield.

Signaling Pathway and Experimental Workflow
To visually represent the mechanism of action and the research process, the following

diagrams have been generated using Graphviz (DOT language).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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